Cas no 2645415-70-7 (5-methylpyridin-3,4,6-d3-2-ol)

• Product Name: 5-methylpyridin-3,4,6-d3-2-ol
• CAS No: 2645415-70-7
• MF: C₆H₇NO
• MW: 112.144366502762
• CID: 6826179
• PubChem ID: 172402355
• Update Time: 2025-02-26

5-methylpyridin-3,4,6-d3-2-ol Chemical and Physical Properties

Names and Identifiers

• 2645415-70-7
• 5-methylpyridin-3,4,6-d3-2-ol
• CS-24344

• Inchi： 1S/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)/i2D,3D,4D
• InChI Key： SOHMZGMHXUQHGE-NRUYWUNFSA-N
• SMILES： OC1=C([2H])C([2H])=C(C([2H])=N1)C

Computed Properties

• Exact Mass: 112.071594085Da
• Monoisotopic Mass: 112.071594085Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų